Cas no 2866353-41-3 (2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) )

• Product Name: 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1)
• CAS No: 2866353-41-3
• MF: C₁₀H₂₀ClNO
• MW: 205.724902153015
• CID: 5562089
• Update Time: 2025-10-19

2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1)

• Inchi： 1S/C10H19NO.ClH/c1-9(12)2-4-10(5-3-9)6-7-11-8-10;/h11-12H,2-8H2,1H3;1H
• InChI Key： WUUAIVSZCRUGPJ-UHFFFAOYSA-N
• SMILES： Cl.OC1(CCC2(CCNC2)CC1)C

Additional information on 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1)

2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) (CAS No. 2866353-41-3): A Comprehensive Overview

2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) (CAS No. 2866353-41-3) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as 8-methyl-2-azaspiro[4.5]decan-8-ol hydrochloride, belongs to the class of spirocyclic compounds and is characterized by its distinct structural features and potential biological activities.

The chemical structure of 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) consists of a spirocyclic framework with an azaspiro ring and a hydroxyl group at the C-8 position, which is further substituted with a methyl group. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biological assays and pharmaceutical applications.

Recent studies have highlighted the potential therapeutic applications of 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1). One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in numerous physiological processes, including neurotransmission, sensory perception, and hormone signaling. The ability of this compound to interact with specific GPCRs has opened new avenues for drug discovery and development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) on several GPCRs. The results demonstrated that this compound exhibits high selectivity and potency for certain receptor subtypes, suggesting its potential as a lead molecule for developing novel therapeutics for neurological disorders and other conditions mediated by GPCR dysfunction.

Beyond its interactions with GPCRs, 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) has also shown promising anti-inflammatory properties. In vitro studies have indicated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) has been extensively studied to evaluate its suitability for clinical applications. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate to progress to clinical trials.

In addition to its therapeutic potential, 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) has been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent scaffold for structure-activity relationship (SAR) studies and the development of more potent and selective analogs.

The synthesis of 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) has been optimized using modern synthetic techniques to ensure high yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving ring formation, functional group manipulation, and salt formation. These methods provide chemists with flexible options to tailor the synthesis according to specific requirements.

In conclusion, 2-Azaspiro[4.5]decan-8-ol, 8-methyl-, hydrochloride (1:1) (CAS No. 2866353-41-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits and favorable pharmacokinetic properties, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and clinical utility of this compound will emerge.